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Compound of Interest

Compound Name: Azide-PEG12-alcohol

Cat. No.: B3111243 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Azide-PEG12-alcohol is a versatile heterobifunctional linker commonly employed in

bioconjugation and drug delivery research. Its structure incorporates a terminal azide group,

which can readily participate in bioorthogonal "click chemistry" reactions, such as the copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition

(SPAAC). The molecule is further functionalized with a terminal hydroxyl group, allowing for

subsequent derivatization, and a 12-unit polyethylene glycol (PEG) spacer that enhances

aqueous solubility and provides spatial separation between conjugated molecules.[1][2][3] This

document provides a detailed protocol for the preparation of stock solutions of Azide-PEG12-
alcohol for various laboratory applications, with a strong emphasis on safety and proper

handling techniques.

Physicochemical Data and Solubility Profile
A thorough understanding of the physicochemical properties of Azide-PEG12-alcohol is crucial

for accurate and reproducible stock solution preparation. The key quantitative data is

summarized in the table below.
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Property Value Reference

Chemical Formula C₂₄H₄₉N₃O₁₂ [1]

Molecular Weight 571.67 g/mol [4]

Appearance Colorless oil / Liquid

Purity Typically ≥95%

Solubility
Soluble in Water, DMSO, DMF,

DCM

Storage (Neat) -20°C for long-term storage

CAS Number 73342-16-2

Safety Precautions and Handling
Organic azides are energetic compounds and must be handled with care. While Azide-PEG12-
alcohol is generally stable, adherence to safety protocols is mandatory to mitigate potential

risks.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling Azide-PEG12-
alcohol and its solutions.

Ventilation: All handling of the neat compound and preparation of stock solutions should be

performed in a well-ventilated chemical fume hood.

Avoid Incompatible Materials:

Acids: Avoid contact with acids, as this can lead to the formation of highly toxic and

explosive hydrazoic acid.

Heavy Metals: Do not use metal spatulas or allow contact with heavy metals (e.g., copper,

lead, silver, mercury) as this can form shock-sensitive and explosive metal azides. Use

plastic or ceramic spatulas.
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Halogenated Solvents: Avoid the use of halogenated solvents like dichloromethane (DCM)

or chloroform in reactions, as they can form explosive di- and tri-azidomethane. While

DCM is a suitable solvent for dissolution, it should be used with caution in subsequent

reaction steps.

Waste Disposal: Dispose of all azide-containing waste according to your institution's

hazardous waste disposal procedures. Never pour azide solutions down the drain, as this

can lead to the formation of explosive metal azides in the plumbing.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Azide-PEG12-alcohol in
anhydrous dimethyl sulfoxide (DMSO). This concentration is commonly used in click chemistry

applications.

Materials:

Azide-PEG12-alcohol

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials with screw caps

Plastic or ceramic spatula

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibration: Allow the vial containing Azide-PEG12-alcohol to equilibrate to room

temperature before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of Azide-
PEG12-alcohol using a plastic or ceramic spatula and transfer it to a suitable
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microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, you

will need 5.72 mg of Azide-PEG12-alcohol.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the Azide-PEG12-alcohol.

Dissolution: Cap the tube securely and vortex the solution until the Azide-PEG12-alcohol is
completely dissolved. Gentle warming in a water bath (not exceeding 40°C) can be used to

aid dissolution if necessary.

Storage: Store the resulting stock solution at -20°C in a tightly sealed, light-protected

container (e.g., an amber vial). For long-term storage (months to years), -80°C is

recommended. Avoid repeated freeze-thaw cycles by preparing smaller aliquots.

Calculation for Stock Solution Preparation:

To calculate the volume of solvent needed to achieve a desired concentration, use the following

formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass: 5.72 mg = 0.00572 g

Molecular Weight: 571.67 g/mol

Concentration: 10 mM = 0.010 mol/L

Volume (L) = 0.00572 g / (571.67 g/mol * 0.010 mol/L) = 0.001 L = 1 mL

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the preparation of an Azide-PEG12-
alcohol stock solution.
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Caption: Workflow for Preparing Azide-PEG12-alcohol Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3111243?utm_src=pdf-body-img
https://www.benchchem.com/product/b3111243?utm_src=pdf-body
https://www.benchchem.com/product/b3111243?utm_src=pdf-custom-synthesis
https://broadpharm.com/product/bp-22594
https://www.medchemexpress.com/azide-peg12-alcohol.html
https://axispharm.com/product/azide-peg12-alcohol/
http://www.alphabiopharm.com/usdetailpro.php?id=1141
https://www.benchchem.com/product/b3111243#how-to-prepare-stock-solutions-of-azide-peg12-alcohol-for-laboratory-use
https://www.benchchem.com/product/b3111243#how-to-prepare-stock-solutions-of-azide-peg12-alcohol-for-laboratory-use
https://www.benchchem.com/product/b3111243#how-to-prepare-stock-solutions-of-azide-peg12-alcohol-for-laboratory-use
https://www.benchchem.com/product/b3111243#how-to-prepare-stock-solutions-of-azide-peg12-alcohol-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3111243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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